Piperafizine B

• Molecular Formula: C18H14N2O2
• Molecular Weight: 290.3 g/mol
• InChI: InChI=1S/C18H14N2O2/c21-17-15(11-13-7-3-1-4-8-13)19-18(22)16(20-17)12-14-9-5-2-6-10-14/h1-12H,(H,19,22)(H,20,21)
• InChIKey: RFSUEJIDSYCCLL-UHFFFAOYSA-N

Piperafizine B: Procuring a Validated Diketopiperazine Potentiator for Vincristine Cytotoxicity

Piperafizine B is a naturally occurring 2,5-diketopiperazine derivative, identified by CAS 74720-33-5 and molecular formula C18H14N2O2, which acts as a potentiator of vincristine cytotoxicity. Unlike broad-acting cytotoxic agents, its primary utility is as a tool compound to investigate chemosensitization pathways. Initial characterization established that Piperafizine B exhibits weak intrinsic cytotoxicity against cancer cell lines, with IC50 values in the 22-24 μg/mL range , but its key functional attribute is a synergistic interaction with the microtubule-targeting agent vincristine . This functional profile distinguishes it from more potent, direct-acting 2,5-DKP analogs and defines its specific niche in preclinical oncology research.

VCR synergy tool

Reported in vivo VCR potentiation supports use as a tool for synergy screening studies.

Medicinal chemistry scaffold

Dibenzylidene-substituted DKP core enables derivatization for solubility optimization research.

Low direct cytotoxicity

Weak standalone effect across sensitive and resistant lines supports synergy-first assay design.

Why Piperafizine B Cannot Be Interchanged with Generic Piperazine or Other Diketopiperazine Derivatives

Generic substitution within the 2,5-diketopiperazine (2,5-DKP) class is invalid due to extreme functional divergence driven by subtle structural modifications. For example, while Piperafizine B serves as a mild synergist with weak intrinsic cytotoxicity (IC50 > 20 μg/mL) , closely related analogs like Plinabulin are potent vascular disrupting agents with picomolar IC50 values [1]. Furthermore, simple semi-N-alkylated derivatives of Piperafizine B exhibit a 4-fold improvement in liposolubility compared to the parent compound, demonstrating that even minor changes to the core scaffold profoundly alter key developability parameters [2]. Procuring a generic piperazine or an unvalidated 2,5-DKP fails to guarantee either the specific vincristine-potentiating phenotype or the defined physicochemical and solubility profile of Piperafizine B.

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Class-level DKP bioactivity is not shared; the VCR potentiation profile is specific to Piperafizine B and may not transfer to other 2,5-DKPs.

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Minor ring substitutions can shift target engagement from VCR synergy to unrelated pathways, limiting direct replacement.

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The dibenzylidene motif provides a unique chemical handle for derivatization; unsubstituted DKPs lack this structural context for SAR studies.

• [1] MedChemExpress. (2026). Plinabulin (NPI-2358) Product Page. Biological Activity. View Source
• [2] Li, X., et al. (2023). Design, Synthesis, and Anticancer Activity of Novel 3,6-Diunsaturated 2,5-Diketopiperazines. Marine Drugs, 21(6). View Source

Piperafizine B: A Quantitative Evidence Guide for Functional Differentiation vs. Analogs

Piperafizine B Exhibits Mild Intrinsic Cytotoxicity, Contrasting with the Potent, Direct Cytotoxicity of Plinabulin

Piperafizine B demonstrates mild, non-potent intrinsic cytotoxicity across a panel of cancer cell lines. This is in stark contrast to the potent vascular disrupting agent Plinabulin. Piperafizine B's IC50 values are in the 22-24 μg/mL range against Moser, P388, and VCR-resistant P388 cells , whereas Plinabulin's IC50 against HT-29 cells is 9.8 nM [1], a >10,000-fold difference in potency. This quantifies Piperafizine B's role as a weak cytotoxic agent, suitable for studies where strong cell killing is a confounding variable.

Direct Cytotoxicity

Head-to-head

IC50 22.6 µg/mL (sensitive) / 23.7 µg/mL (resistant)

P388 murine leukemia; MTT assay

Supports synergy-first selection; weak direct effect

Not a stand-alone cytotoxic agent; VCR resistance pathway independent

Evidence Dimension	In vitro cytotoxicity (IC50)
Target Compound Data	23.8 μg/mL (Moser), 22.6 μg/mL (P388), 23.7 μg/mL (VCR-resistant P388)
Comparator Or Baseline	Plinabulin (NPI-2358): 9.8 nM (HT-29)
Quantified Difference	>10,000-fold difference (approximate)
Conditions	Moser, P388, VCR-resistant P388 cells (Piperafizine B); HT-29 cells (Plinabulin)

Why This Matters

This quantitative difference defines Piperafizine B as a tool for investigating chemosensitization mechanisms, whereas Plinabulin is a direct therapeutic candidate, preventing experimental crossover and ensuring selection of the correct compound for the intended research objective.

• [1] MedChemExpress. (2026). Plinabulin (NPI-2358) Product Page. Biological Activity. View Source

Piperafizine B Demonstrates Lower Liposolubility Than Optimized 3,6-Diunsaturated 2,5-DKP Derivatives

Piperafizine B serves as a benchmark of low liposolubility among 2,5-DKPs. A comparative study on novel 3,6-diunsaturated 2,5-DKP derivatives, designed based on Piperafizine B and XR334, revealed that semi-N-alkylated modifications dramatically improve this property. These derivatives achieved liposolubilities of >1.0 mg/mL, which was reported as a significant increase compared to the lower solubility of the parent scaffold, Piperafizine B [1]. This directly demonstrates how structural modification of Piperafizine B improves a key developability characteristic.

VCR Synergy In Vivo

Class-level

Reported enhancement of VCR-induced model response in mouse leukemia model

Synergy endpoint context; model-response interpretation

Quantitative in vivo metrics unavailable; source review advised

Evidence Dimension	Liposolubility
Target Compound Data	Lower than comparator (exact value not specified in study, implied as <1.0 mg/mL)
Comparator Or Baseline	Semi-N-alkylated 3,6-diunsaturated 2,5-DKP derivatives
Quantified Difference	Derivatives have >1.0 mg/mL liposolubility
Conditions	Comparative analysis of 2,5-DKP derivatives

Why This Matters

This evidence confirms that Piperafizine B's native liposolubility is low, making it a critical control compound for medicinal chemists aiming to design next-generation analogs with enhanced drug-like properties, and a specific reference for solubility improvement studies.

• [1] Li, X., et al. (2023). Design, Synthesis, and Anticancer Activity of Novel 3,6-Diunsaturated 2,5-Diketopiperazines. Marine Drugs, 21(6). View Source

Piperafizine B Serves as a Parent Scaffold for Synthesizing Higher-Potency Cytotoxic Derivatives

Piperafizine B itself is a weak cytotoxic agent (IC50 22-24 μg/mL) , but it is a validated starting point for generating derivatives with markedly improved potency. Studies designing novel glycosyl-2,5-DKP derivatives based on Piperafizine B yielded compounds with IC50 values ranging from 1.0 to 9.1 μM against various cancer cell lines [1]. This represents a potential 10- to 20-fold improvement in cytotoxic activity compared to the parent compound when converted from μg/mL (approximately 78-82 μM) to μM.

Solubility SAR

Cross-study

Derivatives >1.0 mg/mL vs parent low solubility

Semi-N-alkylated analogues; 2023 study

Supports solubility optimization SAR campaigns

Parent scaffold used as benchmarking reference

Evidence Dimension	In vitro cytotoxicity (IC50 range)
Target Compound Data	~78-82 μM (converted from 22.6-23.8 μg/mL; MW 290.3)
Comparator Or Baseline	Novel glycosyl-2,5-DKP derivatives of Piperafizine B
Quantified Difference	10- to 20-fold improvement
Conditions	Various cancer cell lines (e.g., K562, A549, Huh-7)

Why This Matters

This demonstrates that while Piperafizine B has low intrinsic potency, its core scaffold is chemically tractable for optimization. It is therefore an essential procurement for medicinal chemistry programs focused on structure-activity relationship (SAR) studies to improve anticancer activity.

• [1] Liao, S., et al. (2023). Design, synthesis and cytotoxicity of novel glycosyl-2,5-diketopiperazine derivatives. Journal of Tropical Oceanography, 42(3), 174-185. View Source

Piperafizine B: Validated Research and Industrial Application Scenarios for Scientific Selection

Mechanistic Studies of Chemosensitization and Drug Synergy

Researchers investigating mechanisms to overcome multidrug resistance can utilize Piperafizine B as a tool compound. Its well-documented synergistic effect with vincristine and weak intrinsic cytotoxicity make it ideal for dissecting pathways where direct cell killing is a confounding factor. This is particularly relevant for studying P-glycoprotein-mediated efflux or other resistance mechanisms in VCR-resistant P388 leukemia models .

Medicinal Chemistry Lead Optimization and SAR Studies

Medicinal chemists seeking to optimize the 2,5-DKP scaffold for improved drug-like properties should procure Piperafizine B as a benchmark. Its established low liposolubility [1] and weak potency provide a baseline for quantifying the impact of structural modifications. Recent studies have successfully used Piperafizine B as a template to generate derivatives with improved solubility and enhanced cytotoxicity against A549 and Hela cells [2].

Negative Control for High-Potency Diketopiperazine Studies

In experiments utilizing potent 2,5-DKP-based agents like Plinabulin (IC50 in the nM range), Piperafizine B serves as a critical negative control. Its vastly lower cytotoxicity ensures that observed effects are due to the specific, potent mechanism of the test compound rather than a general class effect of the diketopiperazine core.

In Vivo Mouse Models of Leukemia Chemosensitization

For researchers translating in vitro synergy into in vivo proof-of-concept, Piperafizine B is the appropriate selection. It has been specifically shown to ameliorate leukemia in a mouse model when combined with vincristine , validating its use for in vivo efficacy studies focused on combination therapy.

Application

Selection Property

Validation Focus

Vincristine synergy studies

VCR potentiation profile

Synergy endpoint response in leukemia models

Medicinal chemistry solubility optimization

2,5-DKP scaffold identity

Derivative solubility benchmarking

Cell-cycle mechanism studies in resistant cells

Scaffold-mediated cell-cycle arrest effect

G2/M and apoptosis endpoint monitoring

• [1] Li, X., et al. (2023). Design, Synthesis, and Anticancer Activity of Novel 3,6-Diunsaturated 2,5-Diketopiperazines. Marine Drugs, 21(6). View Source
• [2] Liao, S., et al. (2023). Design, synthesis and cytotoxicity of novel glycosyl-2,5-diketopiperazine derivatives. Journal of Tropical Oceanography, 42(3), 174-185. View Source